![molecular formula C19H22N2O2 B023300 1-Benzyl-4-(phenylamino)piperidine-4-carboxylic acid CAS No. 85098-64-2](/img/structure/B23300.png)
1-Benzyl-4-(phenylamino)piperidine-4-carboxylic acid
Overview
Description
1-Benzyl-4-(phenylamino)piperidine-4-carboxylic acid is a piperidine derivative . It is considered a potential analgesic agent .
Molecular Structure Analysis
The molecular formula of 1-Benzyl-4-(phenylamino)piperidine-4-carboxylic acid is C19H22N2O2 . The InChI code is 1S/C19H22N2O2/c22-18(23)19(20-17-9-5-2-6-10-17)11-13-21(14-12-19)15-16-7-3-1-4-8-16/h1-10,20H,11-15H2,(H,22,23) .Physical And Chemical Properties Analysis
The compound has a molecular weight of 310.4 . It has a boiling point of 495.6°C at 760 mmHg and a melting point of 197-203°C . It is a solid at room temperature .Scientific Research Applications
Antimalarial Activity
This compound is used in the synthesis of 1,4-disubstituted piperidine derivatives which have shown significant activity against Plasmodium falciparum , the parasite responsible for malaria . The synthesized compounds were evaluated against chloroquine-sensitive (3D7) and chloroquine-resistant (W2) strains of P. falciparum .
Drug Synthesis
The compound is an important intermediate in the synthesis of a new type of potent analgesic anesthetic . This anesthetic is widely used in developed countries due to its short half-life, non-accumulative properties during continuous intravenous infusion, and minimal side effects .
Opioid Research
It has been identified as an impurity of fentanyl and its analogs . Fentanyl is a powerful synthetic opioid that is similar to morphine but is 50 to 100 times more potent .
Piperidine Derivatives
The compound is a key component in the synthesis of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . These derivatives have a wide range of pharmacological applications .
Medicinal Chemistry
The compound is used in medicinal chemistry for the construction of drugs . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction .
Biological Evaluation
The compound is used in the discovery and biological evaluation of potential drugs containing piperidine moiety . This helps in the development of fast and cost-effective methods for the synthesis of substituted piperidines .
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that this compound is an intermediate in the preparation of fentanyl derivatives , which are potent opioid receptor agonists. Therefore, it’s plausible that the compound may interact with opioid receptors.
Result of Action
As an intermediate in the synthesis of potent analgesics, it’s likely that its action results in significant pain relief .
properties
IUPAC Name |
4-anilino-1-benzylpiperidine-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O2/c22-18(23)19(20-17-9-5-2-6-10-17)11-13-21(14-12-19)15-16-7-3-1-4-8-16/h1-10,20H,11-15H2,(H,22,23) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFSCBWDAVTYIMM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(C(=O)O)NC2=CC=CC=C2)CC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60234187 | |
Record name | 1-Benzyl-4-(phenylamino)piperidine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60234187 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
85098-64-2 | |
Record name | 4-(Phenylamino)-1-(phenylmethyl)-4-piperidinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=85098-64-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 1-Benzyl-4-(phenylamino)piperidine-4-carboxylic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0085098642 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 85098-64-2 | |
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Record name | 1-Benzyl-4-(phenylamino)piperidine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60234187 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-benzyl-4-(phenylamino)piperidine-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.077.623 | |
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Record name | 1-BENZYL-4-(PHENYLAMINO)PIPERIDINE-4-CARBOXYLIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/B4386XQ54S | |
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